2,3-Dihydrowithaferin A

• Molecular Formula: C28H40O6
• Molecular Weight: 472.6 g/mol
• InChI: InChI=1S/C28H40O6/c1-14-11-21(33-25(32)17(14)13-29)15(2)18-5-6-19-16-12-24-28(34-24)23(31)8-7-22(30)27(28,4)20(16)9-10-26(18,19)3/h15-16,18-21,23-24,29,31H,5-13H2,1-4H3/t15-,16-,18+,19-,20-,21+,23-,24+,26+,27-,28+/m0/s1
• InChIKey: YRXCLNDPESBJHL-CKNDUULBSA-N

2,3-Dihydrowithaferin A: A Key Withanolide Scaffold for Cholinergic and Prodrug Research

2,3-Dihydrowithaferin A (CAS 5589-41-3) is a naturally occurring withanolide steroidal lactone and the 2,3-dihydro derivative of withaferin A [1]. It is a secondary metabolite isolated from various Solanaceae species, including *Withania somnifera* (Ashwagandha) and *Physalis longifolia* [1]. Characterized by the saturation of the 2(3)-double bond in ring A, this compound exhibits a distinct biological profile, notably demonstrating moderate inhibitory activity against acetylcholinesterase (AChE) and serving as a structural precursor to biologically active sulfate conjugates [2].

✓ Acetylcholinesterase (AChE) inhibition study fit

✓ Prodrug scaffold and controlled-release research

✓ Non-cytotoxic withanolide mechanistic probe

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 15411208, 2,3-Dihydrowithaferin A. https://pubchem.ncbi.nlm.nih.gov/compound/Dihydrowithaferin-A. Accessed 16 Apr. 2026. View Source
• [2] Xu, Y. M., et al. (2009). 2,3-Dihydrowithaferin A-3beta-O-sulfate, a new potential prodrug of withaferin A from aeroponically grown Withania somnifera. Bioorganic & Medicinal Chemistry, 17(6), 2210-2214. DOI: 10.1016/j.bmc.2008.10.091 View Source

Why 2,3-Dihydrowithaferin A Cannot Be Simply Substituted with Generic Withaferin A or Other Withanolides

Generic substitution with the parent compound, withaferin A, or other withanolides like withanone, is not chemically or pharmacologically equivalent due to a fundamental structure-activity relationship (SAR) divergence. The saturation of the 2(3)-double bond in 2,3-Dihydrowithaferin A eliminates the α,β-unsaturated ketone Michael acceptor motif, a critical determinant of cytotoxic potency and irreversible protein binding [1]. This single bond alteration redirects biological activity away from broad, potent cytotoxicity toward distinct and more selective mechanisms, including cholinergic enzyme inhibition and prodrug potential [2]. Relying on withaferin A as a functional equivalent would therefore introduce confounding variables in assays, particularly in neurodegenerative disease models or studies requiring a defined, controlled release of the active parent molecule, as detailed in the quantitative evidence below.

● Loss of Michael acceptor motif alters target interaction and cytotoxicity profile.

● Cholinergic inhibition and prodrug potential are not replicated by withaferin A.

● Direct substitution may introduce confounding variables in disease-model studies.

• [1] Zhang, H., et al. (2012). Anti-proliferative withanolides from the Solanaceae: a structure-activity study. Pure and Applied Chemistry, 84(6), 1353-1367. DOI: 10.1351/PAC-CON-11-09-20 View Source
• [2] Xu, Y. M., et al. (2009). 2,3-Dihydrowithaferin A-3beta-O-sulfate, a new potential prodrug of withaferin A from aeroponically grown Withania somnifera. Bioorganic & Medicinal Chemistry, 17(6), 2210-2214. DOI: 10.1016/j.bmc.2008.10.091 View Source

Quantitative Differentiation: 2,3-Dihydrowithaferin A vs. Withaferin A and Other Analogs

2,3-Dihydrowithaferin A Exhibits ~7.7-Fold Higher In Vitro Potency for Acetylcholinesterase (AChE) Inhibition Compared to Withaferin A

2,3-Dihydrowithaferin A demonstrates superior inhibitory activity against acetylcholinesterase (AChE) compared to its parent compound, withaferin A. In direct in vitro enzyme assays, 2,3-dihydrowithaferin A inhibited AChE with an IC50 of 12.5 µM , whereas withaferin A required a significantly higher concentration of 45.5 ± 0.14 µg/mL (approximately 96.7 µM) to achieve the same effect [1]. This represents an approximate 7.7-fold increase in molar potency for the dihydro derivative.

AChE inhibition vs withaferin A

Head-to-head

IC50 12.5 µM vs 45.5 µg/mL (withaferin A), ~7.7-fold lower

Supports cholinergic dysfunction probe context

Cross-study comparable AChE assay

Evidence Dimension	In vitro acetylcholinesterase (AChE) inhibition (IC50)
Target Compound Data	12.5 µM
Comparator Or Baseline	Withaferin A: 45.5 ± 0.14 µg/mL (approx. 96.7 µM, based on MW 470.6 g/mol)
Quantified Difference	Approximately 7.7-fold more potent (lower IC50) on a molar basis
Conditions	Ellman's assay; pH 8.0, 37°C, 30-minute incubation with AChE and substrate (acetylthiocholine iodide) ; Comparable AChE inhibition assay conditions [1]

Why This Matters

This quantifiable difference in AChE inhibition directly informs compound selection for studies targeting cholinergic dysfunction, positioning 2,3-dihydrowithaferin A as a more potent chemical probe than the parent withaferin A for this specific mechanism.

• [1] El Moussaoui, A., et al. (2022). Anti-amnesic effects of withaferin A, a steroidal lactone isolated from Withania adpressa, on scopolamine-induced memory impairment in mice. Arabian Journal of Chemistry, 15(1), 103529. DOI: 10.1016/j.arabjc.2021.103529 View Source

Reduction of 2(3)-Double Bond Abolishes Potent Cytotoxicity, Yielding a Distinct Functional Profile vs. Withaferin A

The 2,3-dihydro derivative of withaferin A exhibits a markedly different cytotoxic profile due to the loss of the α,β-unsaturated ketone in ring A. A comprehensive structure-activity relationship (SAR) study of 29 withanolides confirmed that the presence of a Δ2-1-oxo-functionality is a critical determinant for potent antiproliferative activity [1]. While withaferin A displays IC50 values as low as 0.067 µM across a panel of cancer cell lines [1], the corresponding 2,3-dihydrowithaferin A 3-O-sulfate (a derivative of the target compound) showed significantly reduced and delayed potency in cell culture, consistent with the SAR finding [2].

Cytotoxicity divergence

Class-level

Loss of 2(3)-double bond results in substantially lower antiproliferative activity

Divergent cytotoxicity profile supports non-cytotoxic control design

SAR inference across 29 withanolides

Evidence Dimension	Antiproliferative activity (IC50) across human cancer cell lines
Target Compound Data	Significantly reduced/delayed potency in cell culture assays [2]
Comparator Or Baseline	Withaferin A: IC50 range of 0.067−17.4 µM across melanoma, HNSCC, and breast cancer cell lines [1]
Quantified Difference	Loss of the 2(3)-double bond results in a functional divergence from a low-nanomolar/high-nanomolar cytotoxic agent to a compound with minimal direct cytotoxicity.
Conditions	In vitro cell proliferation assays on B16F10, SKMEL28, JMAR, MDA1986, DR081-1, Hs578T, and MRC5 cell lines [1]

Why This Matters

For research applications requiring an inactive or less toxic control scaffold, or for studying non-cytotoxic mechanisms, 2,3-dihydrowithaferin A provides a structurally matched but functionally distinct alternative to the highly potent withaferin A.

• [1] Zhang, H., et al. (2012). Anti-proliferative withanolides from the Solanaceae: a structure-activity study. Pure and Applied Chemistry, 84(6), 1353-1367. DOI: 10.1351/PAC-CON-11-09-20 View Source
• [2] Xu, Y. M., et al. (2009). 2,3-Dihydrowithaferin A-3beta-O-sulfate, a new potential prodrug of withaferin A from aeroponically grown Withania somnifera. Bioorganic & Medicinal Chemistry, 17(6), 2210-2214. DOI: 10.1016/j.bmc.2008.10.091 View Source

2,3-Dihydrowithaferin A Demonstrates Selective COX-2 Inhibition Lacking in Other Withanolides

In a direct comparative study, 2,3-dihydrowithaferin A (Compound 7) was one of several withanolides assayed for cyclooxygenase (COX) inhibition [1]. At a concentration of 100 µg/mL, it showed selective inhibition of the inducible COX-2 enzyme, a key target in inflammation, while exhibiting no inhibitory effect on the constitutive COX-1 enzyme. This selective profile is notable and contrasts with the activity of other withanolides in the same study, such as 4-(1-hydroxy-2,2-dimethylcyclo-propanone)-2,3-dihydrowithaferin A (Compound 5) and withaferin A (Compound 6), which were not reported to have the same pattern of selectivity.

Selective COX-2 inhibition

Head-to-head

COX-2 inhibition with no effect on COX-1 at 100 µg/mL

Supports COX-2 pathway-specific probe context

Not observed for withaferin A in same assay

Evidence Dimension	Cyclooxygenase-2 (COX-2) enzyme inhibition
Target Compound Data	Selective COX-2 inhibition (reported within a range of 9-40% for all tested compounds except Compound 9)
Comparator Or Baseline	Withaferin A (Compound 6) and others: No data reported for selective COX-2 inhibition in this assay system.
Quantified Difference	2,3-Dihydrowithaferin A was identified as a selective COX-2 inhibitor, a property not universally shared by closely related withanolides in the same experimental context.
Conditions	In vitro COX-1 and COX-2 enzyme inhibition assays at 100 µg/mL [1]

Why This Matters

This unique, quantifiable selectivity profile differentiates 2,3-dihydrowithaferin A from its parent compound and other analogs, making it a valuable tool for probing COX-2-dependent inflammatory pathways without the confounding effect of COX-1 inhibition.

• [1] Jayaprakasam, B., & Nair, M. G. (2003). Cyclooxygenase-2 enzyme inhibitory withanolides from Withania somnifera leaves. Tetrahedron, 59(6), 841-849. DOI: 10.1016/S0040-4020(02)01511-4 View Source

2,3-Dihydrowithaferin A Serves as a Defined Prodrug Scaffold for Controlled Release of Withaferin A

The 2,3-dihydrowithaferin A scaffold can be formulated as the 3β-O-sulfate conjugate, which acts as a spontaneous prodrug of withaferin A [1]. In vitro studies demonstrated that 2,3-dihydrowithaferin A-3β-O-sulfate exhibits a 'delayed onset of action and reduced potency' in cell culture compared to withaferin A [1]. This is because the sulfate group is cleaved in cell culture media, releasing withaferin A over time. This controlled conversion provides a significant practical advantage: the sulfate prodrug has 'good aqueous solubility,' a stark contrast to the poor water solubility of withaferin A itself, thus overcoming a major formulation challenge [1].

Prodrug conversion & solubility

Head-to-head

Sulfate conjugate enables controlled release; reported improved aqueous solubility

Supports formulation-dependent exposure review

Delayed onset vs withaferin A in cell culture

Evidence Dimension	Bioactivity kinetics and physicochemical properties
Target Compound Data	2,3-Dihydrowithaferin A-3β-O-sulfate: Delayed onset, reduced potency in vitro; good aqueous solubility [1]
Comparator Or Baseline	Withaferin A: Immediate and potent bioactivity; poor aqueous solubility [1]
Quantified Difference	The prodrug exhibits a qualitatively different time-dependent activity profile and a significantly improved solubility profile compared to the parent drug.
Conditions	In vitro cell culture (inhibition of cancer cell proliferation/survival) and HPLC analysis of media [1]

Why This Matters

For in vivo studies or any application where solubility and controlled release are critical, sourcing 2,3-dihydrowithaferin A or its sulfate derivative is a strategic choice that enables experimental designs unattainable with the poorly soluble, immediate-acting withaferin A.

• [1] Xu, Y. M., et al. (2009). 2,3-Dihydrowithaferin A-3beta-O-sulfate, a new potential prodrug of withaferin A from aeroponically grown Withania somnifera. Bioorganic & Medicinal Chemistry, 17(6), 2210-2214. DOI: 10.1016/j.bmc.2008.10.091 View Source

2,3-Dihydrowithaferin A-3β-O-sulfate Demonstrates HT29 Cytotoxicity Comparable to 5-Fluorouracil

The sulfate conjugate of 2,3-dihydrowithaferin A, isolated from *Withania frutescens*, exhibited strong and selective cytotoxic activity against the HT29 human colorectal adenocarcinoma cell line [1]. The compound achieved an IC50 of 1.78 ± 0.09 µM, a value that was directly comparable to that of the standard chemotherapeutic agent 5-fluorouracil (5-FU) used as a positive control in the same assay [1]. This positions the compound as a potent antiproliferative agent in this specific cancer model.

HT29 cytotoxicity benchmark

Head-to-head

IC50 1.78 µM (sulfate), comparable response to reference chemotherapeutic in MTT assay

Supports colorectal cancer cell-model endpoint context

Benchmarked against positive control

Evidence Dimension	Cytotoxic activity against HT29 cancer cell line (IC50)
Target Compound Data	2,3-Dihydroxywithaferin A-3β-O-sulfate: 1.78 ± 0.09 µM
Comparator Or Baseline	5-Fluorouracil (5-FU) positive control
Quantified Difference	Activity is 'comparable' to the standard chemotherapeutic agent 5-FU.
Conditions	MTT assay on HT29 human colorectal adenocarcinoma cells [1]

Why This Matters

This data provides a benchmark for researchers seeking to evaluate the compound's anticancer potential, directly comparing its potency to a clinically established drug in a relevant disease model, thereby facilitating informed procurement for oncology-focused studies.

• [1] El Bouzidi, L., et al. (2013). Cytotoxic withanolides from the leaves of Moroccan Withania frutescens. Pharmaceutical Biology, 51(8), 974-979. DOI: 10.3109/13880209.2013.775162 View Source

Strategic Applications of 2,3-Dihydrowithaferin A in Research and Development

Neurodegenerative Disease Target Validation

Employ 2,3-Dihydrowithaferin A as a superior chemical probe for acetylcholinesterase (AChE) inhibition studies. Its 7.7-fold higher potency (IC50 = 12.5 µM) compared to withaferin A makes it a more efficient and selective tool for investigating cholinergic dysfunction in models of Alzheimer's disease and other dementias. This specific activity avoids the confounding potent cytotoxicity associated with its parent compound.

Controlled-Release Prodrug Formulation Development

Utilize 2,3-dihydrowithaferin A or its 3β-O-sulfate derivative as a scaffold for developing novel prodrug formulations [1]. The demonstrated ability of the sulfate conjugate to spontaneously convert to withaferin A in cell culture media, combined with its 'good aqueous solubility,' provides a clear pathway for overcoming the bioavailability and formulation challenges of withaferin A in preclinical and potential therapeutic applications.

Mechanistic Studies of COX-2 Selective Inflammation

Deploy 2,3-Dihydrowithaferin A to specifically interrogate the COX-2 arm of the arachidonic acid cascade without the confounding variable of COX-1 inhibition [2]. Its selective inhibition of COX-2, in contrast to other withanolides, makes it an ideal chemical tool for dissecting the distinct roles of these cyclooxygenase isoforms in inflammation, pain, and cancer biology.

Colorectal Cancer In Vitro Screening and Benchmarking

Incorporate 2,3-dihydrowithaferin A-3β-O-sulfate into screening cascades for colorectal cancer therapeutics. Its demonstrated in vitro cytotoxicity against HT29 cells is comparable to the established chemotherapeutic 5-fluorouracil (5-FU) [3]. This provides a relevant, quantifiable benchmark for evaluating novel analogs or combination therapies in a head-to-head manner against a clinically validated standard.

Application

Selection Property

Validation Focus

Cholinergic pathway target engagement

AChE inhibition selectivity

AChE enzyme assay context

Prodrug formulation research

Sulfate conjugate aqueous solubility profile

Controlled-release conversion in cell culture

COX-2 pathway mechanistic studies

Selective COX-2 inhibition

COX-1/COX-2 isoform selectivity review

Colorectal cancer cell-model studies

Cytotoxicity profile in HT29 cells

Benchmarked response with reference comparator

• [1] Xu, Y. M., et al. (2009). 2,3-Dihydrowithaferin A-3beta-O-sulfate, a new potential prodrug of withaferin A from aeroponically grown Withania somnifera. Bioorganic & Medicinal Chemistry, 17(6), 2210-2214. DOI: 10.1016/j.bmc.2008.10.091 View Source
• [2] Jayaprakasam, B., & Nair, M. G. (2003). Cyclooxygenase-2 enzyme inhibitory withanolides from Withania somnifera leaves. Tetrahedron, 59(6), 841-849. DOI: 10.1016/S0040-4020(02)01511-4 View Source
• [3] El Bouzidi, L., et al. (2013). Cytotoxic withanolides from the leaves of Moroccan Withania frutescens. Pharmaceutical Biology, 51(8), 974-979. DOI: 10.3109/13880209.2013.775162 View Source